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Compound of Interest

Compound Name: AX-15836

Cat. No.: B605709

This document provides crucial guidance for the safe handling and disposal of AX-15836, a
potent and selective ERKS5 inhibitor. The following procedures are intended for researchers,
scientists, and drug development professionals to ensure laboratory safety and proper
chemical management.

Chemical and Physical Properties

The table below summarizes the key quantitative data for AX-15836.

Property Value Reference
Molecular Weight 648.78 g/mol [1][2]
Formula C32H40NsOsS [1][2]
ICs0 8 nM for ERK5 [2][3]
Purity >98% (HPLC) [1]
CAS Number 2035509-96-5 [1][2]
Solubility Soluble to 100 mM in DMSO

and leq. HCI
Storage Store at -20°C [1][3]
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Proper Disposal Procedures for AX-15836

Proper disposal of AX-15836 is critical to prevent environmental contamination and ensure
personnel safety. The following step-by-step guidance is based on standard laboratory safety
protocols for chemical waste.

Step 1: Personal Protective Equipment (PPE)

Before handling AX-15836 for disposal, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including:

o Safety glasses
o Chemical-resistant gloves
e Laboratory coat
Step 2: Waste Classification

AX-15836 should be treated as hazardous chemical waste. Do not dispose of this compound
down the drain or in regular trash.

Step 3: Waste Collection and Storage

e Solid Waste: Collect any solid AX-15836 waste, including empty vials and contaminated
consumables (e.g., pipette tips, weigh boats), in a clearly labeled, sealed container
designated for hazardous chemical waste.

o Liquid Waste: Solutions containing AX-15836 should be collected in a sealed, leak-proof,
and clearly labeled hazardous waste container. If the solvent used is flammable, store the
waste container in a flammable-rated cabinet.

Step 4: Labeling
All waste containers must be clearly labeled with the following information:

e The words "Hazardous Waste"
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e The full chemical name: "AX-15836"

e The concentration and quantity of the waste
e The date of accumulation

Step 5: Final Disposal

Arrange for the disposal of the hazardous waste through your institution's Environmental Health
and Safety (EHS) department or a licensed chemical waste disposal contractor. Follow all local,
state, and federal regulations for the disposal of hazardous materials.

Experimental Protocols

While specific experimental protocols will vary based on the research application, the
preparation of stock solutions is a common procedure.

Preparation of a 10 mM Stock Solution in DMSO:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need
6.4878 mg of AX-15836 (Mass = Molecular Weight x Molarity x Volume).

¢ Weigh the compound: Carefully weigh the calculated amount of AX-15836 powder in a
microcentrifuge tube.

e Add solvent: Add 1 mL of fresh, anhydrous DMSO to the tube.
» Dissolve: Vortex or sonicate the solution until the compound is completely dissolved.

o Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated
freeze-thaw cycles.

Signaling Pathway Diagram

AX-15836 is a selective inhibitor of ERK5, a key component of the mitogen-activated protein
kinase (MAPK) signaling pathway. This pathway is crucial in regulating cellular processes such
as proliferation, differentiation, and survival.
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Caption: Simplified ERKS5 signaling pathway showing the inhibitory action of AX-15836.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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15836]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605709#ax-15836-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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